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Compound of Interest

Compound Name: (-)-Ketorolac

Cat. No.: B028408

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the proper handling and disposal of (-)-Ketorolac, a potent non-steroidal anti-
inflammatory drug (NSAID). Adherence to these protocols is critical to minimize exposure and
mitigate potential health risks.

(-)-Ketorolac, in its various forms, is classified as a hazardous substance.[1][2] It can be toxic if
swallowed, cause skin and eye irritation, and may lead to respiratory irritation.[2] Furthermore,
there is evidence that prolonged or repeated exposure may cause damage to organs and
potentially harm an unborn child.[3]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the first line of defense against chemical exposure. All PPE
should be selected based on a thorough risk assessment of the specific laboratory procedures
being performed.

Eye and Face Protection:

o Wear appropriate protective eyeglasses or chemical safety goggles that conform to OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

e If there is a splash hazard, a face shield may be necessary in addition to goggles.
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Skin Protection:

e Gloves: Impervious gloves are recommended to prevent skin contact.[3] Nitrile or natural
rubber gloves are suitable options.[5][6] Always inspect gloves prior to use and change them
frequently, especially after direct contact with the material.

o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[4] For
bulk processing operations or where skin contact is possible, impervious protective clothing
is recommended.[3] A lab coat or apron should be considered standard practice.

Respiratory Protection:

» Respiratory protection is generally not required under normal conditions with adequate
ventilation.[5][6]

« If engineering controls are insufficient to maintain airborne concentrations below exposure
limits, or if dust, mists, or aerosols are generated, a NIOSH/MSHA or European Standard EN
149 approved respirator should be used.[3][4][6]

o For particulate matter (dust), a particulate respirator with a P3 filter may be appropriate.[3]
For vapors, an air-purifying respirator with an organic vapor cartridge may be necessary.[5]
[6] A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements must be followed whenever workplace conditions warrant respirator use.[6]

Occupational Exposure Limits

Occupational Exposure Limits (OELS) are established to protect workers from the adverse
health effects of exposure to chemical substances. The following table summarizes available
OELs for components found in some Ketorolac formulations. Note that a specific OEL for
Ketorolac itself is not consistently established across all regulatory bodies.
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Exposure Limit

Component Regulatory Body Value
Type
Sodium Hydroxide ACGIH Ceiling 2 mg/m3
Australia Peak 2 mg/m3
Austria MAK 2 mg/m3
OSHA TWA 2 mg/m3
Ethanol ACGIH STEL 1000 ppm
1000 ppm, 1900
OSHA TWA
mg/m3
1000 ppm, 1900
NIOSH TWA
mg/m3
Inert/Nuisance Dust US OSHA (Table Z3) TWA 15 mg/m3 (Total dust)
Oregon PEL (Z-3) TWA 10 mg/ms3 (Total dust)

Source:[1][7][8][9] TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; MAK:
Maximum Workplace Concentration.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety and
environmental protection.

Handling and Engineering Controls

» Ventilation: Always handle (-)-Ketorolac in a well-ventilated area.[1] Use process
enclosures, local exhaust ventilation, or other engineering controls to keep airborne levels
below recommended exposure limits.[10]

» Avoid Contamination: Avoid all personal contact, including inhalation.[1] Do not breathe dust,
vapor, or mist.[3][4] Prevent contact with eyes, skin, and clothing.[3][4]
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o Hygiene Practices: Wash hands thoroughly after handling.[3][5] Do not eat, drink, or smoke
in areas where chemicals are handled.[5]

» Storage: Store in original, tightly sealed containers in a cool, dry, well-ventilated area.[1][4]
Protect from light and moisture.[4][10][11] Store away from incompatible materials such as
strong oxidizing agents.[4][11]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is required to contain and clean the
area safely.

Evacuate: For large spills, evacuate non-essential personnel from the affected area.[3]
Ventilate: Ensure the area is well-ventilated.

Wear PPE: Personnel involved in cleanup must wear appropriate personal protective
equipment as detailed above, including respiratory protection, gloves, and safety goggles.[1]

[3]

Containment: Contain the source of the spill if it is safe to do so.[3] Use dry cleanup
procedures for solids to avoid generating dust.[1] For liquids, collect the spill with absorbent
material.[3]

Cleaning: Clean the spill area thoroughly.[3] For liquid spills, cleaning with soap and water
may be appropriate after absorption.[6]

Disposal: Place all spill residues and contaminated materials into a suitable, labeled
container for hazardous waste disposal.

Waste Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[1]
» Classification: (-)-Ketorolac and its container must be disposed of as hazardous waste.[1]

o Containers: Use appropriate, designated, and clearly labeled containers for chemical waste.
Do not use permeable containers like cardboard. Empty containers may still contain residual
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product and should be handled as hazardous.[1]

o Contaminated Materials: All protective clothing, gloves, and disposable materials used during
handling should be disposed of in accordance with established hazardous waste procedures.

e Environmental Release: Avoid releasing the chemical into the environment.[3] Do not allow
wash water from cleaning or process equipment to enter drains.[1]

PPE Selection Workflow for (-)-Ketorolac

The following diagram illustrates the logical decision-making process for selecting the correct
personal protective equipment when handling (-)-Ketorolac.
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Risk Assessment

Start: Handling
(-)-Ketorolac
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- Scale of operation
- Physical form (solid/liquid)

- Potential for dust/aerosol generation

PPE Selection

Yes

Add

Body Protection:
- Lab Coat
- Impervious Clothing (for bulk handling)

\/
Hand Protection:
- Nitrile or Rubber Gloves

‘es / No

Adequate Ventilation?
Dust/Aerosol Risk?

Y

Respiratory Protection:
- NIOSH-approved respirator
(e.g., N95 for dust, Organic Vapor Cartridge)

No Respirator Required

No

Final Check

Click to download full resolution via product page

Caption: PPE selection workflow for handling (-)-Ketorolac.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling (-)-Ketorolac]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028408#personal-protective-equipment-for-handling-
ketorolac]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b028408?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-279250.pdf
https://cdn.caymanchem.com/cdn/msds/9001148m.pdf
https://www.caplin-us.com/wp-content/uploads/2024/10/Ketorolac_Tromethamine_Injection_USP_SDS_CS.pdf
https://www.fishersci.com/store/msds?partNumber=AC469170010&productDescription=KETOROLAC+TROMETHAMINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Ketorolac_Tromethamine_Inj_USP_FK-October_2024_v4-SDS.pdf
http://nkfr.org/wp-content/uploads/2017/04/Ketorolac-SDS.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/ketorolac_tromethamine_inj_12-feb-2018.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ01399.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD718817.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00465.pdf?1265922735
https://www.spectrumrx.com/media/sd/KE902_SD.pdf
https://www.benchchem.com/product/b028408#personal-protective-equipment-for-handling-ketorolac
https://www.benchchem.com/product/b028408#personal-protective-equipment-for-handling-ketorolac
https://www.benchchem.com/product/b028408#personal-protective-equipment-for-handling-ketorolac
https://www.benchchem.com/product/b028408#personal-protective-equipment-for-handling-ketorolac
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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